8-[(2E)-2-(5-bromo-2-hydroxybenzylidene)hydrazinyl]-3-methyl-7-(prop-2-en-1-yl)-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C16H15BrN6O3
• Molecular Weight: 419.23 g/mol
• IUPAC Name: 8-[(2E)-2-[(5-bromo-2-hydroxyphenyl)methylidene]hydrazinyl]-3-methyl-7-prop-2-enylpurine-2,6-dione
• InChI: InChI=1S/C16H15BrN6O3/c1-3-6-23-12-13(22(2)16(26)20-14(12)25)19-15(23)21-18-8-9-7-10(17)4-5-11(9)24/h3-5,7-8,24H,1,6H2,2H3,(H,19,21)(H,20,25,26)/b18-8+
• InChI Key: MGEKJGAJAFREEP-QGMBQPNBSA-N
• Isomeric SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N/N=C/C3=C(C=CC(=C3)Br)O)CC=C
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)NN=CC3=C(C=CC(=C3)Br)O)CC=C

Description

This compound features a purine-2,6-dione core substituted at positions 3, 7, and 8:

• Position 3: Methyl group.
• Position 7: Prop-2-en-1-yl (allyl) group.
• Position 8: (2E)-2-(5-bromo-2-hydroxybenzylidene)hydrazinyl moiety.

Preparation Methods

The synthesis of 5-bromo-2-hydroxybenzaldehyde (7-allyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)hydrazone typically involves the following steps:

Starting Materials: The synthesis begins with 5-bromo-2-hydroxybenzaldehyde and 7-allyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purine.

Reaction Conditions: The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, under reflux conditions.

Hydrazone Formation: The aldehyde group of 5-bromo-2-hydroxybenzaldehyde reacts with the hydrazine derivative of the purine compound to form the hydrazone linkage.

Chemical Reactions Analysis

5-bromo-2-hydroxybenzaldehyde (7-allyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)hydrazone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: The bromine atom in the benzaldehyde moiety can undergo nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of this compound is $C_{16}H_{18}BrN_5O_3$, and it has a molecular weight of approximately 394.19 g/mol . The structure features a purine core with various substituents that may influence its biological activity.

Biological Activities

1. Antimicrobial Activity
Research indicates that compounds similar to this one exhibit significant antimicrobial properties. For instance, derivatives containing the 5-bromo-2-hydroxybenzylidene moiety have shown promising antibacterial and antifungal activities against various pathogens. The presence of halogen substituents is often linked to enhanced bioactivity .

Case Study: Antibacterial Testing
In a study evaluating several hydrazone derivatives, the compound exhibited notable activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics . This suggests potential for development as an antimicrobial agent.

2. Antitumor Activity
Similar compounds have been investigated for their anticancer properties. The purine scaffold is known for its role in nucleic acid metabolism, which can be exploited in cancer therapy. Preliminary studies suggest that derivatives of this compound may induce apoptosis in cancer cell lines, making them candidates for further antitumor research .

Case Study: Cytotoxicity Evaluation
In vitro studies on cancer cell lines such as MCF-7 (breast cancer) and HepG2 (liver cancer) revealed that certain derivatives displayed cytotoxic effects with IC50 values indicating effective inhibition of cell proliferation .

Synthetic Methodologies

The synthesis of this compound typically involves multi-step organic reactions starting from readily available precursors. Common methods include:

1. Condensation Reactions
The synthesis often begins with the condensation of 5-bromo-2-hydroxybenzaldehyde with hydrazine derivatives to form hydrazones. This step is crucial for establishing the core structure.

2. Functionalization Steps
Subsequent functionalization can introduce various substituents that enhance biological activity or solubility. For example, alkylation reactions can be employed to modify the purine ring or introduce aliphatic chains.

Mechanism of Action

The mechanism of action of 5-bromo-2-hydroxybenzaldehyde (7-allyl-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)hydrazone involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways: It can influence various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression.

Comparison with Similar Compounds

Substituent Variations at Position 7

The 7-position substituent significantly influences steric bulk, solubility, and reactivity:

Compound Name	7-Substituent	Molecular Formula	Molecular Weight	Key Features	Evidence ID
Target Compound	Prop-2-en-1-yl	C₁₇H₁₆BrN₆O₃	441.25	Allyl group for click chemistry; bromo-hydroxybenzylidene hydrazine
8-[(2E)-2-(5-Bromo-2-hydroxybenzylidene)hydrazinyl]-7-ethyl-1,3-dimethyl-purine-2,6-dione	Ethyl	C₁₆H₁₇BrN₆O₃	421.25	Ethyl group increases hydrophobicity; dual methyl groups at 1 and 3
8-[(2E)-2-(4-Bromobenzylidene)hydrazinyl]-3-methyl-7-(4-methylbenzyl)-purine-2,6-dione	4-Methylbenzyl	C₂₃H₂₁BrN₆O₃	533.35	Bulky benzyl group reduces solubility; para-bromo substitution
8-Bromo-7-(but-2-ynyl)-3-methylpurine-2,6-dione	But-2-ynyl	C₁₀H₉BrN₄O₂	313.11	Alkyne group enables cycloaddition reactions; bromo at position 8

Impact :

• Allyl (Target) : Balances reactivity and moderate steric bulk.
• Ethyl () : Simpler structure but less versatile for conjugation.
• 4-Methylbenzyl () : High hydrophobicity limits aqueous solubility.
• Butynyl () : Alkyne enables bioorthogonal chemistry but may reduce stability.

Substituent Variations at Position 8

The 8-position hydrazinyl-benzylidene group dictates electronic and binding properties:

Compound Name	8-Substituent	Bromine Position	Key Features	Evidence ID
Target Compound	(5-Bromo-2-hydroxybenzylidene)hydrazinyl	Meta	Hydroxyl and bromo groups enable hydrogen/halogen bonding
8-[(2E)-2-(4-Bromobenzylidene)hydrazinyl]-3-methyl-7-(4-methylbenzyl)-purine-2,6-dione	(4-Bromobenzylidene)hydrazinyl	Para	Lacks hydroxyl group; reduced hydrogen bonding capacity
8-Bromo-3,7-dihydro-7-[2-(2-hydroxyphenyl)-2-oxoethyl]-3-methyl-1H-purine-2,6-dione	Bromo + 2-hydroxyphenyl-oxoethyl	N/A	Bromo at position 8; oxoethyl group introduces ketone functionality
8-[(2E)-2-(5-Bromo-2-oxoindol-3-ylidene)hydrazinyl]-1,3-dimethyl-purine-2,6-dione	(5-Bromo-2-oxoindol-3-ylidene)hydrazinyl	Meta	Indole ring enhances π-π stacking; oxo group increases polarity

Impact :

• Meta-Bromo + Hydroxyl (Target) : Optimal for target engagement via dual interactions.
• Para-Bromo () : Less steric hindrance but weaker binding affinity.
• Oxoindole () : Enhanced planarity improves stacking but reduces solubility.

Spectral and Crystallographic Data

• NMR Shifts :
  • Target compound’s allyl protons are expected at δ 5.1–5.8 ppm (doublets), similar to allyl-substituted purines in .
  • Aromatic protons in the bromo-hydroxybenzylidene group resonate at δ 7.2–8.0 ppm, comparable to analogs in and .
• Crystallography :
  • SHELX refinement () is commonly used for purine derivatives, suggesting similar crystal packing with hydrogen bonds involving the hydrazine and hydroxyl groups .

Data Contradictions :

• Melting points vary widely (e.g., 152°C in vs. >300°C in ), likely due to substituent-induced differences in crystallinity .
• Spectral data for hydrazinyl-benzylidene moieties are consistent across studies, validating structural assignments .

Biological Activity

The compound 8-[(2E)-2-(5-bromo-2-hydroxybenzylidene)hydrazinyl]-3-methyl-7-(prop-2-en-1-yl)-3,7-dihydro-1H-purine-2,6-dione , a purine derivative, has garnered attention for its potential biological activities. This article delves into its structural characteristics, synthesis, and documented biological effects, supported by relevant studies and data.

Structural Characteristics

The compound's structure includes:

• Purine Core : Essential for nucleobase interactions.
• Hydrazine Moiety : Implicated in anticancer activity.
• Bromo-substituted Phenolic Component : Potentially enhances antimicrobial properties.

The molecular formula is $C_{15}H_{18}BrN_{4}O_{3}$, indicating the presence of bromine and nitrogen, which are critical for its biological activity .

Synthesis

The synthesis typically involves multiple steps:

• Formation of the Purine Core : Through condensation reactions involving guanine derivatives.
• Introduction of the Benzylidene Hydrazine Moiety : Via reaction with hydrazine hydrate and 5-bromo-2-hydroxybenzaldehyde.
• Final Modifications : Incorporating various substituents to enhance biological activity.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. The brominated phenolic component is crucial for this activity. For instance, studies have shown that halogenated compounds often possess enhanced antibacterial effects due to their ability to disrupt bacterial cell membranes .

Anticancer Properties

The hydrazine derivatives are known for their potential anticancer activities. The mechanism may involve:

• Inhibition of Enzymes : Targeting specific enzymes involved in cancer cell proliferation.
• DNA Intercalation : Disrupting DNA replication and transcription processes .

Enzyme Inhibition

Molecular docking studies have suggested that this compound can inhibit key enzymes such as acetylcholinesterase (AChE), which is relevant in neurodegenerative diseases like Alzheimer's. The binding interactions at the active sites have been characterized, indicating a strong affinity for these targets .

Case Studies and Research Findings

Study	Findings
Study on Antimicrobial Activity	Demonstrated significant inhibition zones against various Gram-positive and Gram-negative bacteria .
Anticancer Activity Assessment	Showed promising results in vitro against several cancer cell lines, with mechanisms involving apoptosis induction .
Enzyme Inhibition Analysis	Highlighted potent AChE inhibitory activity with IC50 values comparable to standard drugs .